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For researchers, scientists, and vector control professionals, accurately assessing insecticide
susceptibility is paramount in the fight against vector-borne diseases. This guide provides a
detailed comparison of the CDC bottle bioassay for testing phenothrin susceptibility in
mosquitoes, alongside alternative methods, supported by experimental data and detailed
protocols.

The CDC bottle bioassay is a widely used tool for detecting insecticide resistance in mosquito
populations.[1][2] Its simplicity, speed, and cost-effectiveness make it a valuable asset for
surveillance programs.[2] This method relies on time-mortality data to determine how long it
takes for an insecticide to affect a mosquito population, providing an early indication of
developing resistance.[1][2]

Comparison of Phenothrin Susceptibility Testing
Methods

While the CDC bottle bioassay is a primary method for phenothrin susceptibility testing, the
World Health Organization (WHO) tube test is another internationally recognized standard for
insecticide resistance monitoring. The following tables and protocols provide a comparative
overview of these methods.

Performance Data of the CDC Bottle Bioassay with d-
Phenothrin
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The following table summarizes lethal concentration data for synergized d-phenothrin (1:1 with

piperonyl butoxide) against two mosquito species, as determined by the CDC bottle bioassay.

The diagnostic dose, used to monitor for resistance, is typically set at twice the LC95.[3][4]

Mosquito Species LC50 (p g/bottle )

LC90 (p g/bottle )

LC95 (u g/bottle )

Culex
] ) 2.2 8.8 22
guinquefasciatus
Ochlerotatus
0.88 2.2 8.8

taeniorhynchus

Data sourced from Petersen et al., 2004.[3][4]

| ison of Bi hod

Feature CDC Bottle Bioassay WHO Tube Test
Mortality assessment after a
o Time-mortality assessment in fixed exposure time to
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insecticide-coated bottles.[1][2]

insecticide-impregnated

papers.

User-prepared insecticide
Insecticide Application solutions coat the inside of

glass bottles.

Commercially available, pre-

impregnated filter papers.[1]

_ _ Time to knockdown or mortality
Primary Endpoint _ o
at a diagnostic time.[1][5]

Percent mortality 24 hours

post-exposure.[6][7]

Easily adaptable for various
Flexibility insecticide concentrations and

synergists.[1][2]

Limited to commercially

available insecticide papers.[4]

Can have higher variability
compared to the WHO tube
test.[1][8]

Reported Variability

Generally lower variability in

dose-response data.[1]

Experimental Protocols
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CDC Bottle Bioassay for Phenothrin Susceptibility
Testing

This protocol is adapted from the guidelines provided by the Centers for Disease Control and
Prevention and research by Petersen et al. (2004).[2][3][4]

Materials:

250 ml glass bottles

e Technical grade d-phenothrin

o Piperonyl butoxide (PBO) as a synergist (optional, but used in diagnostic dose
determination)[3][4]

o Acetone (reagent grade)

o Micropipettes

e \ortex mixer

e Aspirator

e 20-25 adult female mosquitoes (non-blood-fed, 2-5 days old) per bottle

o Control bottles (coated with acetone only)

e Timer

Procedure:

e Preparation of Insecticide Stock Solution: Prepare a stock solution of d-phenothrin in
acetone. For synergized phenothrin, a 1:1 ratio with PBO is used.[3][4] Serial dilutions are
then made to achieve the desired coating concentrations.

» Bottle Coating:
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o Add 1 ml of the desired insecticide dilution (or acetone for control bottles) into each 250 ml
glass bottle.

o Cap the bottles and vortex until the acetone has evaporated, leaving a uniform coating of
the insecticide on the inner surface.

o Allow the bottles to air dry completely.

e Mosquito Exposure:
o Using an aspirator, introduce 20-25 adult female mosquitoes into each bottle.
o Start the timer immediately.

o Data Recording:

o Record the number of dead or moribund mosquitoes at regular intervals (e.g., every 10-15
minutes) for up to 2 hours, or until all mosquitoes are dead.

o The diagnostic time is the time at which 100% of susceptible mosquitoes are killed.

WHO Tube Test Protocol (General)

This is a generalized protocol for the WHO tube test, which can be adapted for various
insecticides. Specific impregnated papers for phenothrin may not be as readily available as for
other common insecticides.[4]

Materials:

WHO tube test kit (including exposure tubes, holding tubes, and a sliding unit)

Insecticide-impregnated papers (specific to the insecticide and diagnostic concentration)

Control papers (impregnated with the carrier oil only)

Aspirator

20-25 adult female mosquitoes (non-blood-fed, 2-5 days old) per tube
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e 10% sugar solution
Procedure:

o Assembly: Assemble the test kits, placing the insecticide-impregnated paper in one tube and
the control paper in another.

e Mosquito Introduction:

o Introduce 20-25 mosquitoes into the holding tube.

o Attach the holding tube to the exposure tube containing the insecticide paper.
e EXxposure:

o Gently transfer the mosquitoes from the holding tube into the exposure tube by tapping the
tubes.

o Expose the mosquitoes to the insecticide-impregnated paper for a fixed period (typically
60 minutes).

e Post-Exposure:
o After the exposure period, transfer the mosquitoes back to the holding tubes.
o Provide the mosquitoes with a 10% sugar solution on a cotton pad.

e Mortality Reading:
o Hold the mosquitoes for 24 hours at a controlled temperature and humidity.

o Record the number of dead mosquitoes after 24 hours.

Experimental Workflows
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Caption: Workflow of the CDC Bottle Bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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